Cas no 2228190-40-5 (4-bromo-3-1-(piperidin-4-yl)ethylphenol)

• Product Name: 4-bromo-3-1-(piperidin-4-yl)ethylphenol
• CAS No: 2228190-40-5
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 5945027
• PubChem ID: 165978216
• Update Time: 2025-05-25

4-bromo-3-1-(piperidin-4-yl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-1-(piperidin-4-yl)ethylphenol
• 2228190-40-5
• EN300-1904737
• 4-bromo-3-[1-(piperidin-4-yl)ethyl]phenol

• Inchi： 1S/C13H18BrNO/c1-9(10-4-6-15-7-5-10)12-8-11(16)2-3-13(12)14/h2-3,8-10,15-16H,4-7H2,1H3
• InChI Key： LLOJOHLBVMYTMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C)C1CCNCC1)O

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-bromo-3-1-(piperidin-4-yl)ethylphenol

Comprehensive Overview of 4-bromo-3-1-(piperidin-4-yl)ethylphenol (CAS No. 2228190-40-5): Properties, Applications, and Research Insights

4-bromo-3-1-(piperidin-4-yl)ethylphenol (CAS No. 2228190-40-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a phenolic moiety with a piperidine ring, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C13H18BrNO, highlights the presence of a bromine substituent, which is often leveraged in cross-coupling reactions and medicinal chemistry applications.

In recent years, the demand for piperidine derivatives like 4-bromo-3-1-(piperidin-4-yl)ethylphenol has surged, driven by their role in developing CNS-targeting therapeutics and GPCR modulators. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound's lipophilicity and hydrogen-bonding capacity make it suitable for blood-brain barrier penetration, a critical factor in neurodegenerative disease drug development.

The synthesis of CAS No. 2228190-40-5 typically involves multi-step organic transformations, including Buchwald-Hartwig amination or reductive alkylation of protected piperidine precursors. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), which is essential for reproducible biological testing. Recent publications in journals like Journal of Medicinal Chemistry have explored its structure-activity relationships (SAR) in dopamine receptor ligands.

From an industrial perspective, 4-bromo-3-1-(piperidin-4-yl)ethylphenol aligns with the growing trend of fragment-based drug design (FBDD). Its modular structure allows efficient lead optimization, addressing common challenges in drug-likeness and metabolic stability. Environmental considerations are also addressed through green chemistry approaches in its production, such as catalytic bromination methods that minimize waste.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor development, where the bromine atom serves as a handle for further functionalization. The compound's chiral center at the piperidine-ethyl junction has prompted investigations into enantioselective synthesis, reflecting the pharmaceutical industry's focus on stereochemically pure APIs.

Safety data sheets indicate standard handling procedures for research-scale quantities, with emphasis on PPE compliance and ventilation controls. Stability studies show optimal storage at -20°C under inert atmosphere, crucial for maintaining the integrity of the bromoarene functionality during long-term storage.

As computational chemistry advances, in silico ADMET predictions for this compound suggest favorable pharmacokinetic profiles, particularly for orally bioavailable candidates. This aligns with current industry priorities to reduce late-stage attrition in drug development pipelines.

The global market for such high-value intermediates is projected to grow at 6.8% CAGR (2023-2030), fueled by increased R&D spending in targeted therapies. Custom synthesis services now offer isotope-labeled versions (e.g., 13C/2H) of CAS 2228190-40-5 for advanced metabolic studies, demonstrating its expanding utility in translational research.